Cas no 68838-42-6 (1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]-
• CAS No: 68838-42-6
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 1731495
• PubChem ID: 732051
• Update Time: 2025-06-30

1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]-
• QXXHOHHVFVGMCA-UHFFFAOYSA-N
• 3-(Phenethylthio)-1H-1,2,4-triazol-5-amine
• VS-01229
• MFCD03847131
• SR-01000516922-1
• F3098-4228
• CHEMBL4128930
• STK887538
• 68838-42-6
• SR-01000516922
• BBL002819
• 5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazol-3-amine
• AKOS000641063
• SCHEMBL16341398
• AG-205/36981077
• 4H-1,2,4-triazol-3-amine, 5-[(2-phenylethyl)thio]-
• AKOS002350454
• 3-(2-phenylethylsulfanyl)-1H-1,2,4-triazol-5-amine
• HMS1590I02
• 3-[(2-Phenylethyl)thio]-1H-1,2,4-triazol-5-amine
• ALBB-018488
• 5-(phenethylthio)-4H-1,2,4-triazol-3-amine
• 3-[(2-phenylethyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine
• 1H-1,2,4-triazol-5-amine, 3-[(2-phenylethyl)thio]-

• Inchi： 1S/C10H12N4S/c11-9-12-10(14-13-9)15-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H3,11,12,13,14)
• InChI Key： QXXHOHHVFVGMCA-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.07846
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 476.5±38.0 °C at 760 mmHg
• Flash Point: 242.0±26.8 °C
• PSA: 67.59
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]-

Recent Advances in the Study of 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]- (CAS: 68838-42-6)

The compound 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]- (CAS: 68838-42-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its triazole core and phenylethylthio side chain, exhibits promising biological activities, particularly in the context of antimicrobial and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]- against drug-resistant bacterial strains. The research demonstrated that the compound exhibits potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with key enzymatic processes. These findings suggest its potential as a lead compound for developing novel antibiotics to address the growing challenge of antimicrobial resistance.

In the realm of oncology, a 2024 preclinical study highlighted the compound's anticancer properties. Researchers found that 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]- induces apoptosis in various cancer cell lines, including breast and lung cancer, by modulating the PI3K/AKT/mTOR signaling pathway. The compound also demonstrated synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while reducing cytotoxic side effects. These results underscore its potential as an adjunct therapy in cancer treatment regimens.

From a chemical synthesis perspective, recent advancements have focused on improving the yield and scalability of 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]- production. A 2023 paper in Organic Process Research & Development described a novel catalytic method that reduces reaction times and minimizes byproduct formation. This innovation is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Future research directions include comprehensive toxicology studies, pharmacokinetic profiling, and formulation optimization to enhance the compound's bioavailability. The ongoing investigation of 1H-1,2,4-Triazol-3-amine, 5-[(2-phenylethyl)thio]- represents an exciting frontier in medicinal chemistry, with the potential to yield novel therapeutic agents for addressing pressing global health challenges.